Cas no 1547108-49-5 (4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1547108-49-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5219752
• Update Time: 2025-06-09

4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 4-chloro-1-(1-methylethyl)-

• Inchi： 1S/C7H9ClN2O/c1-5(2)10-7(4-11)6(8)3-9-10/h3-5H,1-2H3
• InChI Key： SPMZELFKJBNXIZ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C=O)=C(Cl)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde

4-Chloro-1-Isopropyl-1H-Pyrazole-5-Carbaldehyde (CAS No. 1547108-49-5): An Overview

4-Chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde (CAS No. 1547108-49-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde consists of a pyrazole ring substituted with a chlorine atom at the 4-position and an isopropyl group at the 1-position, along with a formyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive building block for synthetic chemistry.

Recent studies have highlighted the significance of 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The researchers demonstrated that derivatives of 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde exhibited high selectivity and efficacy against specific kinase isoforms, suggesting their potential as lead compounds for drug development.

In addition to its role in kinase inhibition, 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde has also been explored for its antimicrobial properties. A research team from the University of California, Los Angeles (UCLA) investigated the antibacterial activity of this compound and found that it effectively inhibited the growth of several Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to disrupt bacterial cell wall synthesis, making it a promising candidate for developing new antibiotics.

The synthetic accessibility and functional versatility of 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde have also been leveraged in the development of fluorescent probes for cellular imaging. A study published in Chemical Communications described the synthesis of fluorescent derivatives by conjugating 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde with various fluorophores. These probes exhibited excellent photostability and cell permeability, enabling real-time monitoring of cellular processes with high spatial and temporal resolution.

Beyond its applications in medicinal chemistry, 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde has also found utility in materials science. Researchers at the Massachusetts Institute of Technology (MIT) utilized this compound as a building block for constructing supramolecular assemblies with tunable properties. The resulting materials exhibited unique optical and electronic characteristics, making them suitable for applications in photovoltaics and sensing technologies.

The safety profile of 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, it is important to adhere to standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 4-chloro-1-isopropyl-1H-pyrazole-5-carbaldehyde (CAS No. 1547108-49-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and biotechnology. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions to pressing scientific challenges. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow even further.